Cas no 1804493-90-0 (6-(Bromomethyl)-4-cyano-3-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1804493-90-0
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4872910
• Update Time: 2025-05-20

6-(Bromomethyl)-4-cyano-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C8H5BrF2N2O/c9-2-5-1-4(3-12)6(7(10)11)8(14)13-5/h1,7H,2H2,(H,13,14)
• InChI Key： VKQPMSYZSGTOHW-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=C(C(F)F)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9

Additional information on 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)-2-hydroxypyridine

Introduction to 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804493-90-0)

6-(Bromomethyl)-4-cyano-3-(difluoromethyl)-2-hydroxypyridine, identified by the CAS number 1804493-90-0, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and utility in drug development. The structural features of 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)-2-hydroxypyridine, particularly the presence of a bromomethyl group, a cyano substituent, a difluoromethyl group, and a hydroxyl functional group, make it an attractive scaffold for medicinal chemists seeking to design novel therapeutic agents.

The bromomethyl moiety in this compound serves as a reactive handle for further functionalization, enabling the construction of more complex molecular architectures through nucleophilic substitution reactions. This property is particularly valuable in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules. Additionally, the cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The difluoromethyl substituent is known to modulate metabolic stability and binding affinity, making it a common feature in drug candidates targeting enzymes and receptors. Finally, the hydroxyl group can participate in hydrogen bonding interactions, further influencing the compound's pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)-2-hydroxypyridine as a key intermediate in the development of small-molecule inhibitors for various therapeutic indications. For instance, studies have demonstrated its utility in designing inhibitors targeting protein-protein interactions (PPIs), which are critical in many disease pathways but pose significant challenges for drug discovery due to their lack of well-defined binding pockets. The combination of the bromomethyl, cyano, and difluoromethyl groups provides multiple opportunities for optimizing binding interactions with PPIs through covalent or non-covalent mechanisms.

In addition to its role in PPI inhibition, 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)-2-hydroxypyridine has been explored as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are implicated in numerous diseases, including cancer. The structural features of this compound allow for fine-tuning of selectivity by modifying the substituents around the pyridine core. For example, recent studies have shown that derivatives of this compound exhibit potent activity against specific kinases while maintaining good selectivity over closely related enzymes. This selectivity is achieved by leveraging the electronic properties of the cyano, difluoromethyl, and hydroxyl groups to modulate binding interactions.

The pharmaceutical industry has also shown interest in using 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)-2-hydroxypyridine as a precursor for antiviral and antibacterial agents. The presence of multiple functional groups provides ample opportunities for designing molecules that can interact with viral or bacterial targets through multiple mechanisms. For instance, the bromomethyl group can be used to introduce covalent linkages with viral proteins or bacterial enzymes, while the other substituents can enhance binding affinity through non-covalent interactions. Recent preclinical studies have demonstrated promising results with derivatives of this compound against various pathogens, highlighting its potential as a lead compound for further development.

The synthesis of 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)-2-hydroxypyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions at specific positions on the pyridine ring followed by functional group interconversions. Advances in catalytic methods have enabled more efficient synthesis of this compound, reducing both reaction times and waste generation. Additionally, green chemistry principles have been applied to develop more sustainable synthetic pathways, such as using biocatalysts or solvent-free reactions.

The analytical characterization of 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)-2-hydroxypyridine is crucial for ensuring its quality and purity before it is used in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its structure and assess impurities. Recent improvements in analytical instrumentation have enabled higher resolution data acquisition, allowing for more accurate identification and quantification of impurities even at trace levels.

In conclusion, 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804493-90-0) is a multifunctional compound with significant potential in drug discovery and development. Its unique structural features make it an excellent scaffold for designing molecules with tailored biological activities against various therapeutic targets. As research continues to uncover new applications for this compound, it is likely to remain a valuable tool for medicinal chemists seeking to develop innovative therapeutic agents.